Cas no 1784931-09-4 (tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate)

• Product Name: tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate
• CAS No: 1784931-09-4
• MF: C₁₃H₂₂F₂N₂O₂
• MW: 276.322790622711
• CID: 5295429
• Update Time: 2026-03-10

tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C13H22F2N2O2/c1-11(2,3)19-10(18)17-7-6-12(9-17)4-5-13(14,15)8-16-12/h16H,4-9H2,1-3H3
• InChI Key： LWEVWTRGXQOLFN-UHFFFAOYSA-N
• SMILES： C1C2(CCC(F)(F)CN2)CCN1C(OC(C)(C)C)=O

Additional information on tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate

Introduction to Tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1784931-09-4)

Tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate, identified by its CAS number 1784931-09-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, featuring a difluoro substituent and a diazaspiro core, presents a unique combination of chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The compound's molecular architecture, characterized by a spiro linkage between a decane ring and a diazaspiro moiety, contributes to its distinct physicochemical properties. The presence of difluoro groups enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the diazaspiro framework introduces rigidity to the structure, potentially improving binding affinity to biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug discovery. These molecules often exhibit enhanced binding affinity and selectivity compared to their acyclic counterparts. The work of researchers at leading pharmaceutical companies has demonstrated that spirocyclic structures can be effectively integrated into drug candidates targeting various diseases, including neurological disorders and cancer.

One of the most compelling aspects of Tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate is its versatility in medicinal chemistry. The compound serves as a versatile building block for synthesizing more complex molecules with tailored biological activities. For instance, modifications at the tert-butyl group or the difluoro substituents can be employed to fine-tune pharmacokinetic profiles and improve drug-like properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore its importance in modern organic synthesis.

Recent studies have explored the pharmacological potential of Tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate in several therapeutic areas. Researchers have reported preliminary findings suggesting that this compound exhibits inhibitory activity against specific enzymes implicated in inflammation and cancer progression. The difluoro substituents are believed to play a crucial role in modulating enzyme-substrate interactions, thereby enhancing therapeutic efficacy.

The compound's structural features also make it an attractive scaffold for developing protease inhibitors. Proteases are enzymes that play a key role in various biological processes, and their dysregulation is associated with numerous diseases. By targeting these enzymes with highly specific inhibitors derived from Tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate, researchers aim to develop novel treatments with improved selectivity and reduced side effects.

In addition to its therapeutic applications, this compound has shown promise in material science applications due to its unique structural properties. The spirocyclic framework and fluorinated substituents contribute to its stability under various environmental conditions, making it suitable for use in advanced materials such as liquid crystals and organic electronic devices.

The future development of Tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate is likely to be driven by advancements in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly evaluate large libraries of compounds for their biological activity and optimize their chemical structures for improved efficacy. As such, this compound represents an exciting opportunity for both academic research and industrial drug development.

In conclusion,Tert-butyl 8,8-difluoro-2,6-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1784931-09-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an excellent candidate for developing novel therapeutics targeting various diseases while also finding applications in advanced materials science.